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Compound of Interest

Compound Name: Cyclosporin H

Cat. No.: B1669524 Get Quote

Essential Safety and Handling Guide for
Cyclosporin H
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for laboratory personnel working with Cyclosporin H. Adherence to these

guidelines is critical to ensure personal safety and minimize environmental contamination.

Immediate Safety and Hazard Information
Cyclosporin H is a cyclic peptide and a derivative of Cyclosporin A. While it lacks the

significant immunosuppressive activity of Cyclosporin A, it is a potent and selective inhibitor of

Formyl Peptide Receptor 1 (FPR-1) and should be handled with care. All laboratory personnel

must be trained on the specific hazards and handling procedures for this compound before

commencing any work.
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Hazard Classification Description

Acute Oral Toxicity Harmful if swallowed.

Carcinogenicity May cause cancer.[1]

Reproductive Toxicity May damage fertility or the unborn child.[1]

Occupational Exposure Limit (OEL)

For cyclosporine, the occupational exposure

limit (OEL) is 17.5 µg/m³. It is recommended to

handle Cyclosporin H within this guideline.

Personal Protective Equipment (PPE) Requirements
The following PPE is mandatory when handling Cyclosporin H. It is crucial to inspect all PPE

for integrity before each use.

PPE Category Specification

Hand Protection

Double gloving with chemical-resistant nitrile

gloves is required.[2][3] Specific breakthrough

time data for Cyclosporin H is not readily

available, so it is imperative to change gloves

immediately upon any suspected contamination.

Eye Protection
ANSI-approved safety glasses with side shields

or chemical splash goggles are mandatory.[2]

Body Protection

A buttoned, full-length laboratory coat must be

worn.[2] Ensure that all skin is covered by

wearing long pants and closed-toe shoes.[2]

Respiratory Protection

A NIOSH-approved N100 respirator should be

used when handling the powder form of

Cyclosporin H or if there is a risk of

aerosolization.[2] All work with solid Cyclosporin

H should be conducted in a certified chemical

fume hood.[2][3]
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Experimental Protocols
The following are step-by-step protocols for common laboratory procedures involving

Cyclosporin H. These protocols are designed to minimize exposure and ensure procedural

consistency.

Protocol 1: Preparation of a Cyclosporin H Stock
Solution

Preparation: Don all required PPE and ensure the chemical fume hood is functioning

correctly. Cover the work surface within the fume hood with an absorbent, plastic-backed

pad.[3]

Weighing: Tare a tared weigh boat on a calibrated analytical balance within the fume hood.

Carefully weigh the desired amount of Cyclosporin H powder.

Solubilization: Add the appropriate solvent (e.g., DMSO, ethanol) to the Cyclosporin H
powder in a suitable container (e.g., a sterile conical tube).

Mixing: Gently vortex or sonicate the solution until the Cyclosporin H is completely

dissolved.

Storage: Store the stock solution in a clearly labeled, tightly sealed container at the

recommended temperature (typically -20°C).

Decontamination: Wipe down all surfaces, including the balance and any equipment used,

with a 70% ethanol solution. Dispose of all contaminated materials as hazardous waste.[3]

Protocol 2: Cell Culture Dosing with Cyclosporin H
Preparation: Work within a certified biosafety cabinet. Don all required PPE, including double

nitrile gloves.

Dilution: Based on your experimental needs, dilute the Cyclosporin H stock solution to the

final working concentration in your cell culture medium.

Dosing: Carefully add the diluted Cyclosporin H solution to your cell culture plates or flasks.
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Incubation: Return the treated cells to the incubator for the desired time period.

Waste Disposal: All media and consumables that have come into contact with Cyclosporin
H must be treated as hazardous waste.

Decontamination: Decontaminate the biosafety cabinet and any equipment used with a 70%

ethanol solution.

Operational and Disposal Plans
A clear and systematic approach to the handling and disposal of Cyclosporin H is essential for

laboratory safety.

Handling and Storage Workflow
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Caption: Workflow for the safe handling and storage of Cyclosporin H.
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Disposal Plan
All materials contaminated with Cyclosporin H must be disposed of as hazardous chemical

waste.[2][3] This includes unused stock solutions, treated cell culture media, contaminated

gloves, and other disposable items.

Waste Generation

Waste Collection

Final Disposal

Contaminated Solids (Gloves, Tubes, etc.)

Place in labeled hazardous waste bag

Unused Solutions & Media

Collect in sealed, labeled hazardous waste container

Contaminated Sharps

Place in designated sharps container for hazardous waste

Arrange for hazardous waste pickup with EHS

Click to download full resolution via product page

Caption: Waste disposal plan for materials contaminated with Cyclosporin H.

Signaling Pathway of Cyclosporin H
Unlike Cyclosporin A, which inhibits calcineurin, Cyclosporin H acts as a selective inhibitor of

Formyl Peptide Receptor 1 (FPR-1). FPR-1 is a G protein-coupled receptor involved in

chemotaxis and cellular activation in response to formylated peptides, which are often released

by bacteria or damaged mitochondria.
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Caption: Inhibition of the FPR-1 signaling pathway by Cyclosporin H.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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